Cas no 2227660-10-6 (methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoate
• CAS No: 2227660-10-6
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5897897
• PubChem ID: 165694824
• Update Time: 2025-08-05

methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoate
• 2227660-10-6
• EN300-1877724
• methyl (3R)-3-(4-{[(tert-butoxy)carbonyl]amino}phenyl)-3-hydroxypropanoate

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16-11-7-5-10(6-8-11)12(17)9-13(18)20-4/h5-8,12,17H,9H2,1-4H3,(H,16,19)/t12-/m1/s1
• InChI Key： WVMCLCGKFZCXJK-GFCCVEGCSA-N
• SMILES： O(C(NC1C=CC(=CC=1)[C@@H](CC(=O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoate

Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoate, identified by the CAS registry number 2227660-10-6, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its chiral center at the third carbon atom, which imparts it with unique stereochemical properties. The presence of a tert-butoxycarbonyl (Boc) group attached to an amino substituent on the aromatic ring further enhances its functional versatility.

The structure of this compound consists of a propanoate backbone, where the central carbon is both hydroxylated and substituted with a phenyl group. The phenyl ring is further modified with an amino group protected by a tert-butoxycarbonyl moiety. This protection strategy is commonly employed in organic synthesis to prevent unwanted side reactions during multi-step synthesis processes. The methyl ester group at the terminal position of the propanoate chain adds to the compound's solubility and stability under certain conditions.

Recent studies have highlighted the importance of chiral compounds like methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoate in asymmetric synthesis, a field that has seen remarkable growth due to its applications in drug discovery and development. The Boc-protected amino group allows for precise control over the reactivity of the amine, making this compound an ideal building block for constructing more complex molecules. For instance, researchers have utilized this compound as an intermediate in the synthesis of bioactive agents targeting various therapeutic areas, including cancer and neurodegenerative diseases.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, esterification, and protection/deprotection strategies. The stereochemistry at the chiral center is typically controlled during the synthesis to ensure high enantiomeric excess, which is crucial for its intended applications. Recent advancements in catalytic asymmetric synthesis have further streamlined the production of this compound, making it more accessible for large-scale applications.

The applications of methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoate extend beyond traditional organic synthesis. Its unique structure makes it a valuable tool in medicinal chemistry for designing drug candidates with specific pharmacokinetic profiles. For example, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory properties.

Moreover, the tert-butoxycarbonyl group plays a critical role in modulating the physical and chemical properties of this compound. Its presence increases molecular weight and introduces steric hindrance, which can influence solubility and bioavailability when used as a drug candidate. Recent research has also explored the use of this group in click chemistry reactions, where it serves as a reactive handle for constructing larger molecular frameworks.

In conclusion, methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}phenyl)-3-hydroxypropanoate stands out as a versatile and valuable compound in modern chemical research. Its unique structure, combined with recent advancements in synthetic methodologies and application areas, positions it as a key player in both academic and industrial settings. As research continues to uncover new potentials for this compound, its role in shaping future innovations in chemistry and pharmacology is expected to grow significantly.